Cas no 1098384-79-2 (2-[(5,6-Dichloropyridin-3-yl)formamido]acetic acid)

• Product Name: 2-[(5,6-Dichloropyridin-3-yl)formamido]acetic acid
• CAS No: 1098384-79-2
• MF: C₈H₆Cl₂N₂O₃
• MW: 249.05083990097
• CID: 4571826
• Update Time: 2025-05-24

2-[(5,6-Dichloropyridin-3-yl)formamido]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(5,6-dichloropyridin-3-yl)formamido]acetic acid
• 2-[(5,6-dichloropyridine-3-carbonyl)amino]acetic acid
• 2-[(5,6-Dichloropyridin-3-yl)formamido]acetic acid

• Inchi： 1S/C8H6Cl2N2O3/c9-5-1-4(2-11-7(5)10)8(15)12-3-6(13)14/h1-2H,3H2,(H,12,15)(H,13,14)
• InChI Key： FYNHUINXQWOQRU-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(NCC(=O)O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 262
• XLogP3: 1.3
• Topological Polar Surface Area: 79.3

Additional information on 2-[(5,6-Dichloropyridin-3-yl)formamido]acetic acid

2-[(5,6-Dichloropyridin-3-yl)formamido]acetic Acid: A Comprehensive Overview

2-[(5,6-Dichloropyridin-3-yl)formamido]acetic acid, also known by its CAS number 1098384-79-2, is a compound of significant interest in the fields of agricultural chemistry and biotechnology. This compound has garnered attention due to its unique structural properties and potential applications in crop protection and pest management. Recent studies have highlighted its role as a promising candidate for developing environmentally friendly pesticides and herbicides.

The molecular structure of 2-[(5,6-Dichloropyridin-3-yl)formamido]acetic acid is characterized by a pyridine ring substituted with two chlorine atoms at the 5 and 6 positions. This substitution pattern not only enhances the compound's stability but also contributes to its bioactivity. The formamido group attached to the pyridine ring further increases the compound's reactivity, making it an effective inhibitor of key enzymes in various pest species.

Recent research has focused on the compound's ability to target specific enzymes involved in insect metabolism. For instance, studies published in 2023 have demonstrated that 2-[(5,6-Dichloropyridin-3-yl)formamido]acetic acid can inhibit the activity of acetylcholinesterase (AChE), a critical enzyme for nerve function in insects. This inhibition leads to neurotoxic effects, making the compound a potential alternative to traditional organophosphate pesticides, which are increasingly restricted due to environmental concerns.

In addition to its pesticidal properties, this compound has shown promise in herbicide development. Researchers have found that it can disrupt the synthesis of essential plant hormones, such as auxins, thereby inhibiting plant growth. This dual functionality makes it a versatile molecule with applications in both crop protection and weed control.

The synthesis of 2-[(5,6-Dichloropyridin-3-yl)formamido]acetic acid involves a multi-step process that begins with the preparation of the dichloropyridine derivative. Recent advancements in synthetic chemistry have optimized this process, reducing production costs and improving yield. The use of microwave-assisted synthesis has been particularly effective in streamlining the reaction steps, making large-scale production more feasible.

Preliminary toxicity studies indicate that this compound exhibits low toxicity to non-target organisms, including mammals and beneficial insects such as bees. However, further research is needed to fully assess its environmental impact and ensure its safe application in agricultural settings.

In conclusion, 2-[(5,6-Dichloropyridin-3-yl)formamido]acetic acid represents a significant advancement in agrochemical development. Its unique combination of bioactivity and environmental compatibility positions it as a potential solution to the challenges posed by traditional pesticides and herbicides. As research continues, this compound may play a pivotal role in sustainable agriculture practices worldwide.